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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclohexanol

Cat. No.: B1329751 Get Quote

An In-depth Technical Guide to 1-(Aminomethyl)cyclohexanol

This technical guide provides a comprehensive overview of the chemical structure, functional

groups, physicochemical properties, and known biological activities of 1-
(Aminomethyl)cyclohexanol. It is intended for researchers, scientists, and professionals in

the field of drug development and organic synthesis.

Chemical Structure and Functional Groups
1-(Aminomethyl)cyclohexanol, with the CAS number 4000-72-0, is an organic compound

built upon a cyclohexane scaffold.[1] Its chemical formula is C7H15NO.[1][2][3][4] The structure

features two key functional groups attached to the same carbon atom of the cyclohexane ring:

a primary aminomethyl group (-CH2NH2) and a tertiary hydroxyl group (-OH).[1] The presence

of the basic amine group and the polar hydroxyl group influences its chemical reactivity and

physical properties, such as its potential as a hydrogen bond donor and its solubility in polar

solvents.[1][5]

The structural formula and key identifiers are provided below:

IUPAC Name: 1-(aminomethyl)cyclohexan-1-ol[2]

SMILES: C1CCC(CC1)(CN)O[2][6]

InChI: InChI=1S/C7H15NO/c8-6-7(9)4-2-1-3-5-7/h9H,1-6,8H2[1][2]
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InChIKey: XUSXTHMTOSFZII-UHFFFAOYSA-N[1][2]

Chemical Structure of 1-(Aminomethyl)cyclohexanol
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Caption: 2D structure of 1-(Aminomethyl)cyclohexanol.

Physicochemical Properties
A summary of the computed and available physicochemical properties of 1-
(Aminomethyl)cyclohexanol is presented in the table below. It is important to note that

experimental data for properties such as melting and boiling points are not consistently

reported.
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Property Value Source

Molecular Weight 129.20 g/mol [2][3]

Molecular Formula C7H15NO [1][2][3][4]

Monoisotopic Mass 129.115364102 Da [2]

Appearance
Colorless to pale yellow liquid

or solid
[1][5]

logP (predicted) 0.114 [7]

CAS Number 4000-72-0 [1][2][4]

Experimental Protocols
Synthesis via Catalytic Hydrogenation
A common method for the synthesis of 1-(Aminomethyl)cyclohexanol involves the catalytic

hydrogenation of 1-(nitromethyl)cyclohexanol.[8]

Reaction Scheme:

1-(nitromethyl)cyclohexanol → 1-(Aminomethyl)cyclohexanol

Detailed Methodology:

Precursor Preparation: The starting material, 1-(nitromethyl)cyclohexanol, is typically

prepared by the reaction of cyclohexanone with nitromethane.[8]

Hydrogenation: The crude, undistilled 1-(nitromethyl)cyclohexanol is dissolved in a suitable

solvent, such as acetic acid.[8]

Catalyst: A suitable hydrogenation catalyst is added to the solution.

Reaction Conditions: The mixture is subjected to hydrogenation. This reaction is markedly

exothermic, and the temperature must be controlled to approximately 35°C to prevent low

yields due to hydrogenolysis and catalyst deactivation. Cooling can be achieved using a
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water bath or by adding ice.[8] The absorption of hydrogen is typically complete within 15-18

hours.[8]

Isolation: The final product, 1-(Aminomethyl)cyclohexanol, can be isolated as its acetic

acid salt by adding ether to the reaction mixture, followed by trituration and refrigeration.[8]

Starting Materials

Cyclohexanone

Reaction

Nitromethane

1-(nitromethyl)cyclohexanol Catalytic Hydrogenation
(Control Temperature) 1-(Aminomethyl)cyclohexanol

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(Aminomethyl)cyclohexanol.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
1-(Aminomethyl)cyclohexanol can be analyzed using reverse-phase high-performance liquid

chromatography (RP-HPLC).[7]

Methodology:

Column: A standard reverse-phase column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[7] For

applications compatible with mass spectrometry (MS), phosphoric acid should be replaced

with formic acid.[7]

Detection: The method is suitable for various detectors, and for preparative separation to

isolate impurities.[7]
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Scalability: This liquid chromatography method is scalable and can be adapted for fast UPLC

applications using columns with smaller (3 µm) particles.[7] It is also suitable for

pharmacokinetic studies.[7]

Biological Activity and Applications
1-(Aminomethyl)cyclohexanol is noted for its biological activities and its potential as a

building block in the synthesis of pharmaceuticals.[1]

Pharmacological Profile:

The compound is identified as a ligand that binds to the benzodiazepine receptor. It has

demonstrated several pharmacological effects, including:

Neuroprotective effects

Anticonvulsant activity

Hypoglycemic activity

Anti-inflammatory activity

These properties make it a molecule of interest for further investigation in drug discovery and

development.

1-(Aminomethyl)cyclohexanol

Benzodiazepine Receptor Ligand

Neuroprotective Effects Anticonvulsant Activity Hypoglycemic Activity Anti-inflammatory Activity
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Caption: Biological activities of 1-(Aminomethyl)cyclohexanol.

Safety and Handling
1-(Aminomethyl)cyclohexanol is classified as harmful if swallowed and causes serious eye

damage.[2] Appropriate personal protective equipment, including safety glasses and gloves,

should be used when handling this compound.[1] It is important to consult the Safety Data

Sheet (SDS) for comprehensive safety and handling information.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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